1-(4-Chlorophenyl)-3-M-tolyl-1H-pyrazol-5-amine

Specification

• CAS No.: 618092-76-5
• Molecular Formula: C16H14ClN3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-5-(3-methylphenyl)pyrazol-3-amine
• Standard InChI: InChI=1S/C16H14ClN3/c1-11-3-2-4-12(9-11)15-10-16(18)20(19-15)14-7-5-13(17)6-8-14/h2-10H,18H2,1H3
• Standard InChI Key: GZGCEEWXSKAZLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a pyrazole core substituted at the 1-position with a 4-chlorophenyl group and at the 3-position with an M-tolyl (3-methylphenyl) group. The 5-amino group enhances hydrogen-bonding capacity, which may influence biological interactions. Key structural parameters include:

Property	Value
Molecular Formula	C₁₆H₁₄ClN₃
Molecular Weight	283.75 g/mol
SMILES Notation	CC1=CC(=NN(C2=CC=C(C=C2)Cl)C3=C(N)NC=C3)C=C1
IUPAC Name	1-(4-Chlorophenyl)-3-(3-methylphenyl)-1H-pyrazol-5-amine

The presence of electron-withdrawing (chlorine) and electron-donating (methyl) groups creates a polarized electronic environment, potentially enhancing intermolecular interactions.

Synthesis and Optimization Strategies

Conventional Condensation Routes

Pyrazole derivatives are commonly synthesized via cyclocondensation of hydrazines with 1,3-diketones or α,β-unsaturated carbonyl compounds. For 1-(4-Chlorophenyl)-3-M-tolyl-1H-pyrazol-5-amine, a plausible pathway involves:

• Hydrazine Formation: Reaction of 4-chlorophenylhydrazine with a β-ketoester derivative of M-tolylacetone.

• Cyclization: Acid- or base-catalyzed intramolecular dehydration to form the pyrazole ring.

A generic reaction scheme is:

$$\text{Ar-NH-NH}_2 + \text{RCOCH}_2\text{COR'} \rightarrow \text{Ar-N-N-C(R)=C(R')-NH}_2 + \text{H}_2\text{O}$$

where Ar = 4-chlorophenyl and R/R' = M-tolyl groups.

Green Chemistry Approaches

Recent advances emphasize solvent-free or aqueous-phase synthesis to reduce environmental impact. Momeni and Ghorbani-Vaghei demonstrated a one-pot method for analogous 5-amino-pyrazoles using a modified layered double hydroxide (LDH) catalyst. Key parameters include:

Condition	Value	Yield Improvement
Catalyst	LDH@PTRMS@DCMBA@CuI	15–20%
Solvent	EtOH:H₂O (1:1)	Reduced toxicity
Temperature	55°C	10% faster

This method achieved yields exceeding 85% for related compounds, suggesting applicability to 1-(4-Chlorophenyl)-3-M-tolyl-1H-pyrazol-5-amine with optimized stoichiometry.

Pharmacological and Industrial Applications

Biological Activity

Pyrazole derivatives exhibit diverse bioactivities mediated by their ability to modulate enzymatic pathways or receptor interactions. While direct studies on this compound are lacking, structural analogs show:

• Anticancer Effects: Pyrazoles inhibit kinases (e.g., EGFR, VEGFR) involved in tumor angiogenesis.

• Antimicrobial Action: Chlorinated aryl groups enhance membrane permeability in Gram-positive bacteria.

• Anti-inflammatory Properties: NH₂ groups may scavenge reactive oxygen species (ROS) in macrophage models.

Materials Science Applications

The compound’s conjugated π-system and amine functionality make it a candidate for:

• Organic Semiconductors: Charge transport layers in OLEDs.

• Coordination Polymers: Metal-organic frameworks (MOFs) via N-donor sites.

Hazard	Precaution
Skin Irritation	Wear nitrile gloves and lab coat
Inhalation Risk	Use fume hood with >100 ft/min airflow
Environmental Toxicity	Avoid aqueous discharge

No acute toxicity data are available, necessitating precautionary handling under GHS Category 2 standards.

Related Compounds and Comparative Analysis

Structurally similar pyrazoles provide insights into structure-activity relationships:

Compound Name	CAS No.	Key Difference	Bioactivity
1-(3-Chlorophenyl)-3-phenyl-1H-pyrazol-5-ylamine	618098-26-3	Chlorine at meta position	Enhanced antifungal
1-Phenyl-3-M-tolyl-1H-pyrazol-5-amine	N/A	Absence of chlorine	Moderate COX-2 inhibition
4-(5,11-Dihydroindolo[3,2-b]carbazol-6-yl)-3-methyl-1-phenyl-1H-pyrazol-5-amine	N/A	Fused indole system	Photoluminescent

The 4-chlorophenyl variant’s para-substitution likely enhances metabolic stability compared to meta-substituted analogs.